(R)-1-(3-Chlorophenyl)ethanamine hydrochloride

• IUPAC Name: (1R)-1-(3-chlorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H10ClN.ClH/c1-6(10)7-3-2-4-8(9)5-7;/h2-6H,10H2,1H3;1H/t6-;/m1./s1
• InChI Key: UZDXSKJUCKLUON-FYZOBXCZSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)Cl)N.Cl
• Isomeric SMILES: C[C@H](C1=CC(=CC=C1)Cl)N.Cl
• Molecular Formula: C8H11Cl2N
• DSSTOX Substance ID: DTXSID10662537
• Molecular Weight: 192.08 g/mol
• CAS No.: 1167414-90-5

Description

(R)-1-(3-Chlorophenyl)ethanamine hydrochloride is a useful research compound. Its molecular formula is C8H11Cl2N and its molecular weight is 192.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

Pharmaceutical Intermediate Synthesis

(R)-1-(3-Chlorophenyl)ethanamine hydrochloride serves as a key intermediate in the synthesis of pharmaceutical compounds. For instance, it has been utilized in the asymmetric reduction of ketones to produce chiral alcohols, which are pivotal in the creation of β-adrenoceptor receptor agonists. A notable example includes the enzymatic reduction by Candida ontarioensis, offering high enantioselectivity and yield under optimized conditions, demonstrating its value in preparing pharmaceutical intermediates with precise stereochemistry (Ni, Zhang, & Sun, 2012).

Biotransformation and Biocatalysis

In the realm of biotransformation, strains of Acinetobacter sp. have been identified for their ability to enantioselectively reduce 2-chloro-1-(2,4-dichlorophenyl) ethanone to (R)-2-chloro-1-(2,4-dichlorophenyl) ethanol, a chiral intermediate of the antifungal agent Miconazole. This highlights the biocatalytic potential of microbial cells in producing chiral intermediates for pharmaceutical applications, emphasizing the utility of this compound and its derivatives in the synthesis of medically relevant compounds with high stereoselectivity and yield (Miao, Liu, He, & Wang, 2019).

Environmental Applications

Research has also explored the environmental applications of chlorinated compounds related to this compound, such as the dechlorination and biodegradation of DDT and its metabolites. Studies on microbial consortia demonstrate the potential for using biological processes to degrade persistent organic pollutants, thus contributing to environmental remediation efforts (Purnomo, Sariwati, & Kamei, 2020).